N-tert-butyl-2-[2-ethoxy-4-({[3-(morpholin-4-yl)propyl]amino}methyl)phenoxy]acetamide

• Molecular Formula: C22H37N3O4
• Molecular Weight: 407.5 g/mol
• IUPAC Name: N-tert-butyl-2-[2-ethoxy-4-[(3-morpholin-4-ylpropylamino)methyl]phenoxy]acetamide
• InChI: InChI=1S/C22H37N3O4/c1-5-28-20-15-18(16-23-9-6-10-25-11-13-27-14-12-25)7-8-19(20)29-17-21(26)24-22(2,3)4/h7-8,15,23H,5-6,9-14,16-17H2,1-4H3,(H,24,26)
• InChI Key: GMSYDQAGCNXWAR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CNCCCN2CCOCC2)OCC(=O)NC(C)(C)C

Description

N-tert-butyl-2-[2-ethoxy-4-({[3-(morpholin-4-yl)propyl]amino}methyl)phenoxy]acetamide is a complex organic compound with a molecular formula of C22H37N3O4 and an average mass of 407.547 Da

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-tert-butyl-2-[2-ethoxy-4-({[3-(morpholin-4-yl)propyl]amino}methyl)phenoxy]acetamide involves multiple steps, typically starting with the preparation of intermediate compounds. The key steps include:

Formation of the phenoxyacetamide core: This involves the reaction of 2-ethoxyphenol with chloroacetyl chloride to form 2-ethoxy-4-chloroacetylphenol.

Introduction of the tert-butyl group: The tert-butyl group is introduced via a reaction with tert-butylamine.

Attachment of the morpholinyl group: The final step involves the reaction of the intermediate with 3-(morpholin-4-yl)propylamine under controlled conditions to yield the desired compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This includes the use of catalysts, temperature control, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-tert-butyl-2-[2-ethoxy-4-({[3-(morpholin-4-yl)propyl]amino}methyl)phenoxy]acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the ethoxy and morpholinyl groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

N-tert-butyl-2-[2-ethoxy-4-({[3-(morpholin-4-yl)propyl]amino}methyl)phenoxy]acetamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique structural features.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-tert-butyl-2-[2-ethoxy-4-({[3-(morpholin-4-yl)propyl]amino}methyl)phenoxy]acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• N-tert-butyl-2-[2-ethoxy-4-[(2-phenylethylamino)methyl]phenoxy]acetamide
• tert-Butyl Ethers

Uniqueness

N-tert-butyl-2-[2-ethoxy-4-({[3-(morpholin-4-yl)propyl]amino}methyl)phenoxy]acetamide is unique due to its combination of tert-butyl, ethoxy, and morpholinyl groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specific research and industrial applications.